Cas no 566-28-9 (7-Keto Cholesterol (~98%))

• Product Name: 7-Keto Cholesterol (~98%)
• CAS No: 566-28-9
• MF: C₂₇H₄₄O₂
• MW: 400.637068748474
• MDL: MFCD00010474
• CID: 367743
• PubChem ID: 24892324
• Update Time: 2025-04-19

7-Keto Cholesterol (~98%) Chemical and Physical Properties

Names and Identifiers

• Cholest-5-en-7-one,3-hydroxy-, (3b)-
• 3ß-hydroxy-5-cholestene-7-one
• 3?-hydroxy-5-cholestene-7-one
• 7-keto Cholesterol
• 7-KETO CHOLESTEROL,OFF-WHITE SOLID
• 7-KETOCHOLESTEROL ACETATE
• 3,5-cholestadien-7-one
• 7-Ketocholesta-3,5-diene
• 7-oxo-3,5-cholestadiene
• 7-oxocholesta-3,5-diene
• 7-Oxocholesterol
• cholest-3,5-dien-7-one
• cholest-3,5-diene-7-one
• Cholesta-3,5-dien-7-on
• cholesta-3,5-dien-7-one
• Cholesta-3,5-diene-7-one-d7
• 3beta-Hydroxycholest-5-en-7-one
• Cholest-5-en-3beta-ol-7-one
• SC 4722
• 110806
• 3β-hydroxycholest-5-en-7-one
• 5-cholesten-3β-ol-7-one
• 7-oxo-5-cholesten-3β-ol-7-one
• 7-oxocholesterol; 7-oxo-5-cholesten-3β-ol-7-one; 5-cholesten-3β-ol-7-one; 3β-hydroxycholest-5-en-7-one; 110806
• 7-Ketocholesterol
• 5-Cholesten-3.beta.-ol-7-one
• (3beta,8alpha,9beta)-3-Hydroxycholest-5-En-7-One
• MLS001333091
• 0GV
• 3.beta.-Hydroxycholest-5-en-7-one
• CHEBI:64294
• 7-oxo Cholesterol
• Cholesterol, 7-oxo-
• Cholest-5-en-7-one, 3-hydroxy-, (3-beta)-
• 5-Cholesten-3beta-ol-7-one, 95%
• 3beta-Hydroxy-5-cholesten-7-one
• (3S,8S,9S,10R,13R,14S,17R)-3-hydroxy-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,3,4,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-7-one
• MFCD00010474
• HY-113342
• Cholest-5-en-7-one, 3-beta-hydroxy-
• (3beta)-3-hydroxycholest-5-en-7-one
• 4-08-00-01048 (Beilstein Handbook Reference)
• Cholest-5-en-7-one, 3-hydroxy-, (3.beta.)-
• SMR000857227
• 5-Cholesten-3-beta-ol-7-one
• SCHEMBL231535
• AS-56874
• O7676FE78M
• (3S,8S,9S,10R,13R,14S,17R)-17-[(1R)-1,5-dimethylhexyl]-3-hydroxy-10,13-dimethyl-1,2,3,4,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-7-one
• 7-oxo-cholest-5-en-3beta-ol
• BDBM50045552
• UNII-O7676FE78M
• AKOS037645076
• 7-Keto Cholesterol (~98per cent)
• 7-kChol
• 5-Cholesten-3beta-ol-7-one, >=90%
• (3S,8S,9S,10R,13R,14S,17R)-3-hydroxy-10,13-dimethyl-17-((R)-6-methylheptan-2-yl)-3,4,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-7(2H)-one
• 7-oxo-cholesterol
• CHOLEST-5-EN-7-ONE, 3-.BETA.-HYDROXY-
• 5-Cholesten-3beta-ol-7-one
• Cholest-5-en-7-one, 3.beta.-hydroxy-
• LMST01010049
• 566-28-9
• MLS001333092
• 7-Keto Cholesterol (~98%)
• CHEMBL1278177
• HMS2236E05
• PD018425
• A937398
• Q27133201
• 7-keto-cholesterol
• CCRIS 9044
• BRN 2169084
• 3-Hydroxycholest-5-en-7-one-, (3.beta.)-
• 3-beta-Hydroxycholest-5-en-7-one
• (3-beta)-3-Hydroxycholest-5-en-7-one
• DTXSID901033744
• G76492

• MDL： MFCD00010474
• Inchi： 1S/C27H44O2/c1-17(2)7-6-8-18(3)21-9-10-22-25-23(12-14-27(21,22)5)26(4)13-11-20(28)15-19(26)16-24(25)29/h16-18,20-23,25,28H,6-15H2,1-5H3/t18-,20+,21-,22+,23+,25+,26+,27-/m1/s1
• InChI Key： YIKKMWSQVKJCOP-ABXCMAEBSA-N
• SMILES： O=C1C=C2C[C@H](CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]3[C@@H]21)O

Computed Properties

• Exact Mass: 400.33400
• Monoisotopic Mass: 400.334
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 7.5

Experimental Properties

• Density: 1.03±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 174-175 ºC
• Boiling Point: 463.26°C (rough estimate)
• Flash Point: 218.5°C
• Refractive Index: 1.4480 (estimate)
• Solubility: Insuluble (1.0E-4 g/L) (25 ºC),
• PSA: 37.30000
• LogP: 6.56770

7-Keto Cholesterol (~98%) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• RTECS：FZ8708000
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives
• Other Chemical Reagents